Cas no 1485398-05-7 (phenyl 3-hydroxy-3-methylazetidine-1-carboxylate)

• Product Name: phenyl 3-hydroxy-3-methylazetidine-1-carboxylate
• CAS No: 1485398-05-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD21325420
• CID: 4601886
• PubChem ID: 65953055
• Update Time: 2025-05-20

phenyl 3-hydroxy-3-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 3-hydroxy-3-methylazetidine-1-carboxylate

• MDL： MFCD21325420
• Inchi： 1S/C11H13NO3/c1-11(14)7-12(8-11)10(13)15-9-5-3-2-4-6-9/h2-6,14H,7-8H2,1H3
• InChI Key： JKKVDTYOHWNKSR-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CC(O)(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on phenyl 3-hydroxy-3-methylazetidine-1-carboxylate

Phenyl 3-Hydroxy-3-Methylazetidine-1-Carboxylate (CAS No. 1485398-05-7): A Comprehensive Overview

Phenyl 3-hydroxy-3-methylazetidine-1-carboxylate (CAS No. 1485398-05-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of phenyl 3-hydroxy-3-methylazetidine-1-carboxylate is defined by a phenyl group attached to a 3-hydroxy-3-methylazetidine-1-carboxylate moiety. The presence of the hydroxyl group and the methyl substitution on the azetidine ring imparts specific chemical and biological properties to the molecule. These structural features make it an attractive candidate for various chemical modifications and derivatizations, which can enhance its pharmacological properties.

In terms of synthesis, phenyl 3-hydroxy-3-methylazetidine-1-carboxylate can be prepared through several synthetic routes. One common method involves the reaction of phenyl chloroformate with 3-hydroxy-3-methylazetidine, followed by deprotection and purification steps. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis, which have significantly improved the yield and purity of the final product.

The biological activities of phenyl 3-hydroxy-3-methylazetidine-1-carboxylate have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a valuable tool for probing biological pathways and developing new therapeutic strategies. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions.

One of the most promising applications of phenyl 3-hydroxy-3-methylazetidine-1-carboxylate is in the field of neurodegenerative diseases. Recent research has highlighted its potential as a neuroprotective agent, capable of reducing oxidative stress and inflammation in neuronal cells. This property makes it a potential candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Clinical trials are currently underway to evaluate its safety and efficacy in these indications.

Beyond its therapeutic applications, phenyl 3-hydroxy-3-methylazetidine-1-carboxylate has also found use as a building block in the synthesis of more complex molecules. Its unique structural features allow for facile functionalization through various chemical reactions, enabling chemists to create a wide range of derivatives with tailored properties. These derivatives can be used in drug discovery programs to identify new lead compounds with improved pharmacological profiles.

The safety profile of phenyl 3-hydroxy-3-methylazetidine-1-carboxylate is another important aspect that has been thoroughly investigated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, as with any new compound, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, phenyl 3-hydroxy-3-methylazetidine-1-carboxylate (CAS No. 1485398-05-7) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.